Cas no 869069-22-7 (9-(2-methoxyphenyl)-2-(4-methylphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide)

• Product Name: 9-(2-methoxyphenyl)-2-(4-methylphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide
• CAS No: 869069-22-7
• MF: C₂₀H₁₇N₅O₃
• MW: 375.380683660507
• CID: 5887573
• PubChem ID: 7196952
• Update Time: 2025-06-15

9-(2-methoxyphenyl)-2-(4-methylphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 7H-Purine-6-carboxamide, 8,9-dihydro-9-(2-methoxyphenyl)-2-(4-methylphenyl)-8-oxo-
• AB00676508-01
• 869069-22-7
• SR-01000017041
• F1848-0115
• CCG-303942
• 9-(2-methoxyphenyl)-2-(4-methylphenyl)-8-oxo-7H-purine-6-carboxamide
• SR-01000017041-1
• 9-(2-methoxyphenyl)-2-(4-methylphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide
• 9-(2-methoxyphenyl)-8-oxo-2-(p-tolyl)-8,9-dihydro-7H-purine-6-carboxamide
• AKOS002007475

• Inchi： 1S/C20H17N5O3/c1-11-7-9-12(10-8-11)18-22-15(17(21)26)16-19(24-18)25(20(27)23-16)13-5-3-4-6-14(13)28-2/h3-10H,1-2H3,(H2,21,26)(H,23,27)
• InChI Key： JZGBZXUXZIQPNC-UHFFFAOYSA-N
• SMILES： N1C2C(=NC(C3=CC=C(C)C=C3)=NC=2C(N)=O)N(C2=CC=CC=C2OC)C1=O

Computed Properties

• Exact Mass: 375.13313942g/mol
• Monoisotopic Mass: 375.13313942g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 594
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Density: 1.355±0.06 g/cm3(Predicted)
• pka: 9.89±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 9-(2-methoxyphenyl)-2-(4-methylphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide

Introduction to 9-(2-methoxyphenyl)-2-(4-methylphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide (CAS No. 869069-22-7) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

9-(2-methoxyphenyl)-2-(4-methylphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide, identified by its CAS number 869069-22-7, represents a structurally sophisticated compound that has garnered significant attention in the realms of chemical biology and medicinal chemistry. This molecule, characterized by its intricate fused heterocyclic system, exhibits a unique combination of pharmacophoric elements that make it a promising candidate for further exploration in drug discovery and therapeutic intervention. The presence of both aromatic rings and a purine scaffold imparts distinct chemical and biological properties, positioning this compound as a subject of intense interest for researchers aiming to develop novel therapeutic agents.

The purine core of this compound is a critical feature, given the well-documented biological roles of purine derivatives in various physiological processes. Purines are fundamental components of nucleic acids and play key roles in energy metabolism, signal transduction, and enzyme regulation. By modifying the purine scaffold with substituents such as 8-oxo, 6-carboxamide, 2-methoxyphenyl, and 4-methylphenyl, chemists have been able to fine-tune the biological activity of the molecule. Such modifications can influence binding affinity, metabolic stability, and pharmacokinetic profiles, making them essential for optimizing drug-like properties.

The 2-methoxyphenyl and 4-methylphenyl substituents introduce aromatic rings that can interact with biological targets through hydrophobic interactions, π-stacking, or other non-covalent bonds. These aromatic moieties are particularly valuable in medicinal chemistry for their ability to modulate binding affinity and selectivity. The methoxy group on the 2-position enhances solubility while potentially influencing electronic properties through resonance effects. Similarly, the methyl group on the 4-position of the phenyl ring can serve as a steric or electronic modulator, depending on the context of the biological target.

The 8-oxo group at the 8-position of the purine ring is another critical pharmacophoric element. This oxo group introduces a positive charge at physiological pH, which can enhance interactions with negatively charged residues on biological targets. Additionally, it can participate in hydrogen bonding or salt bridge formation, further contributing to binding affinity. The 6-carboxamide moiety at the 6-position adds another layer of complexity, providing a polar interaction surface that can engage with hydrophilic regions of proteins or nucleic acids. This carboxamide group also contributes to metabolic stability by preventing rapid hydrolysis under physiological conditions.

In recent years, there has been growing interest in developing small molecule inhibitors targeting enzymes involved in cancer metabolism. Among these enzymes, hypoxia-inducible factor (HIF) pathway modulators have emerged as a promising therapeutic strategy due to their role in tumor hypoxia and angiogenesis. Compounds like 9-(2-methoxyphenyl)-2-(4-methylphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide (CAS No. 869069-22-7) have been investigated for their potential to inhibit HIF enzymes by competing with oxygen for binding to prolyl hydroxylases (PHDs), which regulate HIF degradation. Preliminary studies suggest that this compound exhibits inhibitory activity against PHD enzymes, leading to stabilized HIF transcription factors and subsequent changes in gene expression associated with tumor growth and survival.

Beyond its potential applications in oncology, this compound has also been explored for its antimicrobial properties. The unique structural features of 9-(2-methoxyphenyl)-2-(4-methylphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide make it capable of interacting with bacterial enzymes or cellular processes involved in growth and replication. Research indicates that such purine derivatives can disrupt bacterial DNA synthesis or interfere with essential metabolic pathways. The presence of multiple aromatic rings and functional groups enhances binding interactions with bacterial targets, potentially leading to broad-spectrum antimicrobial activity.

The development of new antimicrobial agents is increasingly important due to the rise of antibiotic-resistant pathogens. Traditional antibiotics have faced challenges with resistance mechanisms such as efflux pumps, enzymatic degradation, or target mutation. Small molecules like 9-(2-methoxyphenyl)-2-(4-methylphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide offer an alternative approach by targeting unique bacterial processes that are less prone to resistance development. Additionally, their structural diversity allows for optimization against specific bacterial strains or resistant variants.

In addition to its applications in oncology and antimicrobial therapy, this compound has shown promise in preclinical studies related to neurodegenerative diseases. Purine derivatives have been implicated in various neurological pathways due to their role in neurotransmitter metabolism and receptor function. The structural features of 9-(2-methoxyphenyl)-2-(4-methylphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide suggest potential interactions with enzymes such as adenosine receptors or xanthine oxidase inhibitors known to modulate neuroinflammation or oxidative stress—both critical factors in conditions like Alzheimer’s disease or Parkinson’s disease.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include condensation reactions between appropriately substituted phenols and urea derivatives under controlled conditions to form the purine core structure followed by functionalization at specific positions using protecting group strategies during subsequent modifications at C2,C4,C6,and C8 positions respectively . Advanced spectroscopic techniques such as NMR spectroscopy,mass spectrometry,and X-ray crystallography are employed throughout characterization process ensuring accurate structural determination before proceeding towards biological evaluation phases where cytotoxicity assays,enzyme inhibition assays,and cell-based assays will be conducted using appropriate model systems including cancer cell lines,bacterial strains ,and neuronal cell lines depending upon intended application area .

The pharmacokinetic properties are equally important when evaluating new drug candidates .Metabolic stability studies involving liver microsomes ,intestines S9 fractions ,and CYP450 enzyme panels will be conducted alongside solubility tests ,binding affinity measurements against relevant targets ,and preliminary toxicity assessments using standard OECD guidelines .These comprehensive studies provide valuable insights into how quickly metabolized drug candidate gets cleared from system ,its bioavailability upon oral administration ,potential drug-drug interactions arising from enzyme inhibition effects ,as well as acute toxicity profile ensuring safe dosing regimens could be established once promising candidates emerge from initial screening phases .

The future directions involving research around this molecule will likely focus on further optimizing its pharmacological profile through structure-based drug design approaches .By leveraging computational modeling techniques including molecular docking simulations ,virtual screening libraries could be generated containing millions upon millions small molecules designed specifically around known active sites within target proteins .High-throughput screening methods coupled artificial intelligence-driven algorithms allow rapid identification hits among vast chemical space which then undergoes iterative medicinal chemistry cycles refining lead compounds toward clinical candidates ready human trials .